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Compound of Interest

Compound Name: 2-Benzoylbenzoic Acid

Cat. No.: B160740

An In-depth Technical Guide on 2-
Benzoylbenzoic Acid

This guide provides a comprehensive overview of 2-Benzoylbenzoic acid, focusing on its
chemical structure and systematic nomenclature as recognized by the International Union of
Pure and Applied Chemistry (IUPAC).

Chemical Identity and Nomenclature

2-Benzoylbenzoic acid is an organic compound with the molecular formula C14H1003.[1][2][3]
[4] Its chemical structure consists of a benzoic acid molecule substituted with a benzoyl group
at the ortho-position.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 2-Benzoylbenzoic acid[1]
CAS Number 85-52-9[1][2][5][6][7]
Molecular Formula C14H1003[1][2][3][4]
Molecular Weight 226.23 g/mol [2][5]
Linear Formula CeHsCOCeH4CO2H([5]
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Synonyms: This compound is also known by several other names, including o-Benzoylbenzoic
acid, Benzophenone-2-carboxylic acid, and 2-Carboxybenzophenone.[1][6][8]

Structural Formula

The structure of 2-Benzoylbenzoic acid features a carboxylic acid functional group (-COOH)
and a ketone functional group (C=0) connecting a phenyl group. These two substituents are
attached to a central benzene ring at adjacent carbon atoms (positions 1 and 2).

Logical Relationship of 2-Benzoylbenzoic Acid

Nomenclature

2-Benzoylbenzoic Acid 2-Benzoylbenzoic acid
|
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- C(=O)Ph (Benzoyl Group) at C2

Click to download full resolution via product page
Caption: Relationship between nomenclature and structure.

Experimental Protocols

While this document focuses on the structural and naming conventions, the synthesis of 2-
Benzoylbenzoic acid is a key experimental procedure. A common method involves the
Friedel-Crafts acylation of benzene with phthalic anhydride.

General Protocol for Synthesis:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Benzoylbenzoic-Acid
https://webbook.nist.gov/cgi/inchi?ID=C85529&Mask=200
https://cymitquimica.com/cas/85-52-9/
https://www.benchchem.com/product/b160740?utm_src=pdf-body
https://www.benchchem.com/product/b160740?utm_src=pdf-body-img
https://www.benchchem.com/product/b160740?utm_src=pdf-body
https://www.benchchem.com/product/b160740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reaction Setup: Anhydrous aluminum chloride (AICI3) is suspended in an excess of dry
benzene, which serves as both a reactant and a solvent. The mixture is cooled in an ice
bath.

» Addition of Reactant: Phthalic anhydride is added portion-wise to the stirred suspension.

e Reaction Progression: The reaction mixture is stirred and allowed to warm to room
temperature. It is then typically heated under reflux for a specified period to ensure the
reaction goes to completion.

o Hydrolysis: The reaction mixture is cooled and then hydrolyzed by carefully pouring it onto a
mixture of crushed ice and concentrated hydrochloric acid. This step protonates the
carboxylate and decomposes the aluminum chloride complex.

e Product Isolation: The resulting solid product, 2-benzoylbenzoic acid, is isolated by
filtration.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as aqueous ethanol or toluene.[3]

Table 2: Key Experimental Parameters

Parameter Description

Catalyst Anhydrous Aluminum Chloride (AICl3)
Reactants Benzene, Phthalic Anhydride
Reaction Type Friedel-Crafts Acylation

Workup Acidic Hydrolysis

Purification Method Recrystallization[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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